![molecular formula C27H33N5O4S B611678 (2S,4R)-1-((S)-2-(1-cyanocyclopropane-1-carboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide CAS No. 2097381-85-4](/img/structure/B611678.png)
(2S,4R)-1-((S)-2-(1-cyanocyclopropane-1-carboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
Overview
Description
VH298 is a cell-permeant inhibitor of von Hippel-Lindau disease tumor suppressor (VHL; Kd = 90 nM by isothermal titration calorimetry). VHL is a component of the complex that polyubiquitinates hydroxylated hypoxia-inducible factor-α (HIF-α) isoforms leading to proteasomal degradation. Through its effects on VHL, VH298 promotes the accumulation of HIF-α in a concentration- and time-dependent manner, resulting in the upregulation of HIF-target genes.
VH-298 is a potent VHL inhibitor that stabilizes HIF-α and elicits a hypoxic response via a different mechanism, that is the blockade of the VHL:HIF-α protein-protein interaction downstream of HIF-α hydroxylation by PHD enzymes. VH298 represents a high-quality chemical probe of the HIF signalling cascade and an attractive starting point to the development of potential new therapeutics targeting hypoxia signalling.
Scientific Research Applications
VHL Inhibitor
VH-298 is a potent inhibitor of the von Hippel-Lindau (VHL) protein . It binds tightly to VHL, leading to the cellular accumulation of Hypoxia-inducible factor 1-alpha (HIF1-α) .
HIF-α Stabilizer
VH-298 selectively stabilizes hydroxylated HIF1-α . This stabilization leads to the induction of HIF-dependent transcription .
Initiator of Hypoxic Response
By blocking the interaction between VHL and HIF-α downstream of HIF-α hydroxylation, VH-298 initiates the hypoxic response .
Regulator of HIF Target Genes
VH-298 upregulates the mRNA and protein levels of HIF target genes . This regulation is time- and concentration-dependent .
PROTAC Technology
VH-298 can be used in Proteolysis Targeting Chimera (PROTAC) technology . PROTACs are a class of drugs that induce the degradation of specific proteins.
Cell Cycle Research
VH-298 is used in cell cycle research due to its ability to inhibit VHL and stabilize HIF-α .
Mechanism of Action
Target of Action
The primary target of VH-298 is the Von Hippel-Lindau (VHL) protein . VHL is an E3 ubiquitin ligase that plays a crucial role in cellular responses to hypoxia .
Mode of Action
VH-298 binds tightly to VHL, inhibiting the interaction between VHL and Hypoxia-inducible factor 1-alpha (HIF-1α) . This binding occurs downstream of HIF-1α hydroxylation by prolyl hydroxylase domain (PHD) enzymes . The inhibition of the VHL:HIF-α interaction leads to the stabilization of hydroxylated HIF-1α .
Biochemical Pathways
The inhibition of the VHL:HIF-α interaction by VH-298 affects the hypoxia-inducible factor (HIF) pathway . Under normal oxygen conditions, HIF-1α is hydroxylated by PHD enzymes, recognized by VHL, and subsequently degraded. When vh-298 inhibits the interaction between vhl and hif-1α, hif-1α accumulates in the cell .
Result of Action
The accumulation of HIF-1α in the cell due to the action of VH-298 leads to the induction of HIF-dependent transcription . This results in the upregulation of genes that are involved in various cellular processes, including angiogenesis, erythropoiesis, and glycolysis .
properties
IUPAC Name |
(2S,4R)-1-[(2S)-2-[(1-cyanocyclopropanecarbonyl)amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H33N5O4S/c1-16-21(37-15-30-16)18-7-5-17(6-8-18)12-29-23(34)20-11-19(33)13-32(20)24(35)22(26(2,3)4)31-25(36)27(14-28)9-10-27/h5-8,15,19-20,22,33H,9-13H2,1-4H3,(H,29,34)(H,31,36)/t19-,20+,22-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDVQUNZCNAMROD-RZUBCFFCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)C4(CC4)C#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)C4(CC4)C#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H33N5O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
523.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S,4R)-1-((S)-2-(1-cyanocyclopropane-1-carboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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